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Compound of Interest

Compound Name: Sodium tartrate dihydrate

Cat. No.: B152809

For researchers, scientists, and professionals in drug development, selecting the appropriate
grade of a chemical reagent is a critical decision that can significantly impact the accuracy,
reproducibility, and validity of experimental results. This guide provides an objective
comparison of various grades of sodium tartrate dihydrate, a versatile chemical used in a
range of applications from a primary standard in Karl Fischer titrations to a buffering agent and
food additive.

Sodium tartrate dihydrate ((CHOHCOONa): - 2H20) is a salt of L-(+)-tartaric acid that is
available in several grades of purity. The choice of grade—be it ACS, Reagent,
Pharmaceutical, or Food Grade—depends on the specific requirements of the application. This
comparison outlines the key differences in specifications and impurity profiles, supported by
experimental data and detailed analytical protocols.

Comparative Analysis of Specifications

The purity and allowable impurity levels are the primary differentiators between the various
grades of sodium tartrate dihydrate. Higher purity grades, such as ACS and Pharmaceutical
grades, have more stringent limits on a wider range of impurities compared to Food Grade or
technical grades. The following table summarizes the typical specifications for different grades
based on publicly available data from various suppliers.
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Parameter

ACS Grade

Pharmaceutical
Secondary
Standard

Food Grade
(FCQC)

Purified Grade

Assay (on dried

basis)

99.0 - 101.0%[1]
(2]

Traceable to
USP and EP
primary

standards][3]

> 99.0%[4][5]

No official

standard

Loss on Drying
(Water Content)

15.61 - 15.71%
[1]

14.0 - 17.0%][4]
[5]

pH of 5%

Solution at 25°C 7.0 - 9.0[4] - 7.0 - 9.0[4][5] Approx. 9.0[6]
Insoluble Matter < 0.005%][1] - - -

Chloride (Cl) < 5 ppm[1] - - -

Phosphate (PO4) <5 ppm[1] - - -

Sulfate (SOa) < 0.005%[1] - - ]

Ammonium

(NHa) < 0.003%][4] - - -

<10 ppm (as

Heavy Metals (as
Pb)

<5 ppm[4]

Heavy Metals)[4]
[5]

Lead (Pb)

<2 ppm[4][5]

Iron (Fe)

< 0.001%[4]

Calcium (Ca)

< 0.01%][4]

Oxalate

Passes test

Passes test (limit
about 0.1%)[4][5]

Note: Dashes (-) indicate that a specification for that parameter is not typically provided for that
grade. "Purified Grade" chemicals are of good quality but do not have official standards.[6]
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Key Applications and Grade Recommendations

ACS Grade: With its high purity and stringent impurity limits, the ACS (American Chemical
Society) grade is ideal for analytical and research applications where precision and accuracy
are paramount.[7] It is also suitable for use in quality control testing.

Pharmaceutical Secondary Standard: This grade is a certified reference material (CRM)
produced in accordance with ISO 17034 and ISO/IEC 17025.[3] It is primarily used for quality
control applications in the pharmaceutical industry, such as method validation and release
testing, providing a cost-effective alternative to primary pharmacopeia standards.[3]

Food Grade (FCC): This grade meets the requirements of the Food Chemicals Codex (FCC).
It is used as a food additive (E335), serving as an emulsifier and binding agent in products
like jellies and sausages.[8]

Purified Grade: This grade is suitable for general laboratory use where high purity is not a
critical requirement. It is not intended for food, drug, or medicinal use.[6]

Experimental Protocols

Accurate determination of the quality of sodium tartrate dihydrate relies on standardized

experimental protocols. Below are detailed methodologies for key analytical tests.

Assay by Nonaqueous Titration

This method determines the purity of sodium tartrate dihydrate.

Methodology:

Accurately weigh approximately 0.45 g of the sample.

Dissolve the sample in 100 mL of glacial acetic acid.

Titrate the solution with 0.1 N perchloric acid in glacial acetic acid.

Use crystal violet indicator solution and titrate to a green endpoint.

Each milliliter of 0.1 N perchloric acid is equivalent to 0.01151 g of Na2C4H40s:2H20.
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Assay Determination Workflow

Water Content by Karl Fischer Titration

Sodium tartrate dihydrate is a primary standard for Karl Fischer titration due to its stable and
precise water content of approximately 15.66%.[8]

Methodology:
o Add a suitable solvent (e.g., methanol) to the titration vessel of the Karl Fischer titrator.

« Titrate the solvent with the Karl Fischer reagent to a stable endpoint to remove any residual
water.

o Accurately weigh about 150-200 mg of sodium tartrate dihydrate and add it to the vessel.
« Titrate the sample with the Karl Fischer reagent to the endpoint.

e The water content is calculated based on the volume of titrant consumed and the known
water content of the sodium tartrate dihydrate standard.

Instrument Setup 1 .( Sample Analysis 1 I Result Calculation
Pre-titrate Solvent Weigh 150-200mg of »| Add Sample to > Titrate with Calculate Water Content
to Endpoint J 'L Sodium Tartrate Dihydrate Titration Vessel Karl Fischer Reagent) 'L
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Karl Fischer Titration Workflow

Heavy Metals Analysis

Modern methods for heavy metals analysis in pharmaceutical-grade substances have moved
towards instrumental techniques for greater specificity and sensitivity.

Methodology (based on USP <232> and <233>):

o Sample Preparation: Accurately weigh a sample of sodium tartrate dihydrate and digest it
using a closed-vessel microwave digestion system with appropriate acids (e.g., nitric acid).

 Instrumental Analysis: Analyze the digested sample solution using Inductively Coupled
Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Atomic Emission
Spectrometry (ICP-AES).

o Quantification: Quantify the concentration of individual elemental impurities by comparing the
instrument response to that of certified reference standards.
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Heavy Metals Analysis Workflow

Determination of Chloride and Sulfate

Simple, yet sensitive, methods are employed to detect trace amounts of chloride and sulfate.

Chloride Determination Methodology:
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e Prepare a solution of the sodium tartrate dihydrate sample.

e Add nitric acid followed by silver nitrate solution.

e Any turbidity produced is compared to a standard containing a known amount of chloride.
Sulfate Determination Methodology:

e Prepare a solution of the sodium tartrate dihydrate sample.

¢ Add hydrochloric acid followed by barium chloride solution.

e Any turbidity produced is compared to a standard containing a known amount of sulfate.

Conclusion

The selection of the appropriate grade of sodium tartrate dihydrate is a critical factor in
ensuring the reliability of scientific research and product development. For high-stakes
applications such as pharmaceutical analysis and quality control, the use of ACS grade or a
Pharmaceutical Secondary Standard is essential due to their high purity and well-defined
impurity profiles. For applications in the food industry, the Food Grade (FCC) is appropriate.
Understanding the specifications and the underlying analytical methodologies empowers
researchers to make informed decisions and maintain the integrity of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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